Cas no 946247-35-4 (1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946247-35-4
• MF: C₂₁H₁₉ClN₂O₂
• MW: 366.840764284134
• CID: 5504003
• Update Time: 2025-05-25

1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-1,2-dihydro-2-oxo-
• 1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19ClN2O2/c1-14-5-3-7-19(15(14)2)23-20(25)18-6-4-12-24(21(18)26)13-16-8-10-17(22)11-9-16/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key： RSQLWPFUGZXYET-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=CC=CC(C)=C1C)=O

Additional information on 1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-(4-Chlorophenyl)methyl-N-(2,3-Dimethylphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No 946247-35-4, known as 1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of a dihydropyridine core, which is a well-known scaffold in the design of calcium channel blockers and other therapeutic agents.

Recent studies have highlighted the importance of dihydropyridine derivatives in modulating cellular signaling pathways and their role in treating cardiovascular diseases. The chlorophenyl group attached to the molecule introduces electronic effects that can influence the compound's bioavailability and pharmacokinetics. Additionally, the presence of dimethylphenyl substituents enhances the molecule's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target receptors.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere for other dihydropyridine-based drugs. Bioisosterism refers to the replacement of a functional group within a molecule with another group that retains similar physical or chemical properties but may offer improved pharmacological profiles. This property makes 1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide a valuable tool in drug optimization programs.

Emerging research has also explored the potential of this compound as an antioxidant and anti-inflammatory agent. Its ability to scavenge free radicals and inhibit pro-inflammatory cytokines suggests that it could be developed into a therapeutic agent for conditions such as neurodegenerative diseases and chronic inflammatory disorders. Furthermore, preliminary in vitro studies have demonstrated its efficacy in modulating key enzymes involved in metabolic pathways, indicating its potential role in metabolic disease management.

The synthesis of 1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for preclinical studies.

In terms of structural analysis, the molecule exhibits a high degree of conformational flexibility due to the presence of the dihydropyridine ring system. This flexibility allows it to adopt various conformations that are critical for binding to target proteins. Computational modeling studies have revealed that the chlorophenyl group plays a pivotal role in stabilizing these conformations through hydrophobic interactions and π-π stacking effects.

Another area of active research is the evaluation of this compound's toxicological profile. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses, which is a promising indicator for its safety as a potential drug candidate. However, further long-term toxicity studies are required to fully assess its suitability for human use.

The integration of green chemistry principles into the synthesis and handling of this compound has also been a focus of recent investigations. Researchers have explored alternative solvents and reaction conditions that minimize environmental impact while maintaining product quality. These efforts align with global initiatives to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, 1-(4-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with promising pharmacological properties, position it as a valuable candidate for further development into therapeutically relevant agents.